Cas no 949632-62-6 (N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide)

• Product Name: N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• CAS No: 949632-62-6
• MF: C₂₁H₂₆N₂O₃S
• MW: 386.507744312286
• CID: 6222535
• PubChem ID: 25596358
• Update Time: 2025-06-13

N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• AB00789389-01
• EN300-26581380
• N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide
• 949632-62-6
• Z31731899

• Inchi： 1S/C21H26N2O3S/c1-21(2,3)18-9-11-19(12-10-18)23-20(24)13-15-22-27(25,26)16-14-17-7-5-4-6-8-17/h4-12,14,16,22H,13,15H2,1-3H3,(H,23,24)/b16-14+
• InChI Key： BAEGBUWCSSRLIZ-JQIJEIRASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(NC1C=CC(=CC=1)C(C)(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 386.16641387g/mol
• Monoisotopic Mass: 386.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide

Introduction to N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide (CAS No. 949632-62-6)

N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide, identified by its CAS number 949632-62-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The structural features of N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide make it a versatile intermediate in synthetic chemistry. The presence of a 4-tert-butylphenyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug design for improving membrane permeability and bioavailability. Additionally, the sulfonamido moiety (2-phenylethenesulfonamido) introduces a polar functional group that can interact with biological targets, making it a valuable component in the design of bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymatic and protein-protein interaction pathways. N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide has been explored as a potential lead compound in this context. Its unique structural motif allows for selective binding to specific biological targets, which is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

The compound's potential applications extend to the field of drug discovery, where it serves as a building block for more complex molecules. The sulfonamido group, in particular, is known for its ability to form hydrogen bonds and salt bridges with biological targets, making it an attractive feature for medicinal chemists. Furthermore, the 4-tert-butylphenyl substituent provides steric hindrance, which can be used to fine-tune binding affinities and selectivity.

Recent studies have highlighted the importance of sulfonamides in the development of antimicrobial and anti-inflammatory agents. N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide has been investigated for its potential role in modulating inflammatory pathways by interacting with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, and inhibiting their activity can lead to significant therapeutic benefits.

The synthesis of N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide involves multi-step organic transformations, including condensation reactions, sulfonylation, and functional group interconversions. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for downstream applications such as pharmacological testing and molecular biology studies.

In addition to its pharmaceutical applications, N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide has shown promise in biochemical research as a tool compound. Its ability to interact with specific biological targets makes it useful for studying enzyme mechanisms and developing novel assay platforms. For instance, it can be used to screen libraries of compounds for inhibitors or activators of interest.

The compound's stability under various conditions is another key factor that contributes to its utility in research and development. N-(4-tert-butylphenyl)-3-(2-phenylethenesulfonamido)propanamide maintains its structural integrity under both aqueous and organic solvents, making it suitable for a wide range of experimental protocols. This stability is particularly important when working with sensitive biological systems where maintaining compound integrity is crucial.

The growing interest in sulfonamide-based therapeutics has led to increased efforts in understanding their mechanism of action and optimizing their properties. N-(4-tert-butylphenyl) -< strong >3-(2-phenylethenesulfonamido)propanamide strong >is one such compound that exemplifies the potential of sulfonamides as pharmacophores. Its unique combination of structural features makes it an attractive candidate for further investigation into new drug candidates.

In conclusion, N-(< strong >4-tert-butylphenyl strong >)-< strong >3-(2- phenylethenesulfonamido)propanamide strong >(CAS No. 949632-62-6) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its structural features, synthetic accessibility, and biological activity make it a valuable tool for drug discovery and molecular biology studies. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow even further.